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Compound of Interest

Compound Name: Megatomoic Acid

Cat. No.: B1243741 Get Quote

Introduction
Megatomoic acid, a fascinating long-chain polyunsaturated fatty acid, serves as a pivotal

semiochemical in the natural world. First identified as the principal component of the sex

pheromone of the female black carpet beetle, Attagenus megatoma (Fabricius), it plays a

crucial role in the reproductive behavior of this species.[1] This guide provides a

comprehensive technical overview of megatomoic acid, intended for researchers, scientists,

and professionals in drug development and chemical ecology. We will delve into its chemical

identity, biological function and mechanism of action, and detailed experimental protocols for its

synthesis, isolation, and analysis.

Chemical Identity and Properties
The precise chemical structure and properties of megatomoic acid are fundamental to

understanding its biological activity and for its synthesis and analysis.

IUPAC Name and Synonyms
The systematic name for megatomoic acid according to the International Union of Pure and

Applied Chemistry (IUPAC) is (3E,5Z)-tetradeca-3,5-dienoic acid.[2] It is also known by several

other names and identifiers, as summarized in the table below.
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Identifier Type Identifier

Common Name Megatomoic Acid, Megatomic Acid

IUPAC Name (3E,5Z)-tetradeca-3,5-dienoic acid

CAS Number 23400-52-4

PubChem CID 11172137

ChEBI ID CHEBI:72000

InChIKey YRUMHTHCEZRHTN-XAZJVICWSA-N

Chemical Structure
Megatomoic acid is a C14 fatty acid with two double bonds at positions 3 and 5. The geometry

of these double bonds is crucial for its biological activity, with the trans (E) configuration at the

3-position and the cis (Z) configuration at the 5-position.

Physicochemical Properties
The key physicochemical properties of megatomoic acid are summarized in the following

table.

Property Value Source

Molecular Formula C₁₄H₂₄O₂ PubChem[2]

Molecular Weight 224.34 g/mol PubChem[2]

Appearance Oily liquid (predicted)

XLogP3 5.1 PubChem[2]

Biological Activity and Mechanism of Action
The primary known biological role of megatomoic acid is as a sex pheromone, a chemical

signal that triggers a social response in members of the same species.
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Role as a Sex Pheromone in Attagenus megatoma
In the black carpet beetle, the female releases megatomoic acid to attract males for mating.[1]

This chemical communication is highly specific, and the precise stereochemistry of the

molecule is critical for its recognition by the male's sensory organs.

General Mechanism of Pheromone Reception in Insects
While the specific receptors for megatomoic acid in A. megatoma have not been fully

characterized, the general mechanism of pheromone detection in insects is well-understood.

Pheromone molecules are detected by specialized olfactory receptor neurons (ORNs) located

in the insect's antennae.[3][4][5][6][7] The binding of the pheromone to a receptor protein on

the surface of the ORN initiates a signal transduction cascade, leading to the generation of an

electrical signal that is transmitted to the brain. This process ultimately results in a behavioral

response, such as directed flight towards the pheromone source.
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General workflow of insect pheromone reception.

Fatty Acid Signaling Pathways
As a fatty acid, megatomoic acid may also interact with broader fatty acid signaling pathways.

In various organisms, fatty acids can act as signaling molecules by binding to specific

receptors, such as G protein-coupled receptors (GPCRs), or by modulating the activity of

intracellular proteins. These pathways can influence a wide range of cellular processes,

including gene expression, metabolism, and cell growth.
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Synthetic workflow for Megatomoic Acid.

Step-by-Step Methodology:

Coupling Reaction: A Cadiot-Chodkiewicz coupling between 1-decyne and 4-bromo-3-butyn-

1-ol in the presence of a copper(I) salt catalyst to form the tetradeca-3,5-diyn-1-ol

intermediate.

Purification: The resulting diynol is purified by column chromatography on silica gel.

Stereoselective Reduction: The purified diynol is subjected to a two-step stereoselective

reduction. First, reduction with lithium aluminum hydride (LiAlH₄) to form the (E)-alkene at

the 3-position. This is followed by a Lindlar catalyst-mediated hydrogenation to selectively

reduce the 5-alkyne to a (Z)-alkene, yielding (3E,5Z)-tetradeca-3,5-dien-1-ol.

Oxidation: The resulting dienol is oxidized to the corresponding carboxylic acid using an

oxidizing agent such as Jones reagent (chromium trioxide in sulfuric acid and acetone).

Final Purification: The final product, megatomoic acid, is purified by column

chromatography or crystallization.

Isolation from Attagenus megatoma
The isolation of megatomoic acid from its natural source involves the extraction and

purification of the pheromone from female black carpet beetles.

Step-by-Step Methodology:

Insect Rearing: Rear a culture of Attagenus megatoma to obtain a sufficient number of virgin

females.

Pheromone Collection: Confine the virgin females in a glass container with a gentle stream

of purified air passing through. The volatile pheromone is collected by passing the effluent air

through a solid-phase adsorbent material such as Porapak Q or Tenax.
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Solvent Extraction: The collected pheromone is eluted from the adsorbent using a suitable

organic solvent, such as hexane or diethyl ether.

Fractionation: The crude extract is fractionated using techniques such as column

chromatography on silica gel or Florisil, with a gradient of solvents of increasing polarity.

Purification: The active fractions, identified by bioassay with male beetles, are further purified

by high-performance liquid chromatography (HPLC) to yield pure megatomoic acid.

Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful technique for the analysis of volatile compounds like megatomoic acid.

For GC analysis, the carboxylic acid is typically derivatized to a more volatile ester, such as a

methyl ester or a pentafluorobenzyl (PFB) ester. [8][9]

Derivatization (Methyl Ester): React the sample with a methylating agent such as

diazomethane or boron trifluoride in methanol.

GC Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5MS,

is suitable for separation.

Temperature Program: A temperature gradient from a low initial temperature (e.g., 100 °C) to

a high final temperature (e.g., 250 °C) is used to elute the compound.

Mass Spectrometry: Electron ionization (EI) at 70 eV is typically used. The mass spectrum of

the methyl ester of megatomoic acid will show a characteristic fragmentation pattern,

including the molecular ion peak and fragments corresponding to the loss of specific groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation of megatomoic acid,

particularly for confirming the stereochemistry of the double bonds. While a complete,

published high-resolution spectrum for megatomoic acid is not readily available in the search

results, typical chemical shifts for similar structures can be predicted.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1243741?utm_src=pdf-body
https://www.benchchem.com/product/b1243741?utm_src=pdf-body
https://www.lipidmaps.org/resources/protocols/PP0000005301.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3205314/
https://www.benchchem.com/product/b1243741?utm_src=pdf-body
https://www.benchchem.com/product/b1243741?utm_src=pdf-body
https://www.benchchem.com/product/b1243741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR: The protons on the double bonds will appear in the olefinic region (δ 5.0-6.5 ppm)

with characteristic coupling constants that can be used to determine the E/Z geometry.

Protons adjacent to the double bonds and the carboxylic acid group will also have distinct

chemical shifts.

¹³C NMR: The carbon atoms of the carboxylic acid group will appear downfield (δ ~170-180

ppm), while the sp² hybridized carbons of the double bonds will be in the range of δ 120-140

ppm. The aliphatic carbons will be found upfield.

Conclusion
Megatomoic acid stands as a significant molecule in the field of chemical ecology,

demonstrating the power and specificity of chemical communication in insects. This guide has

provided a detailed overview of its chemical nature, biological role, and the experimental

methodologies required for its study. A thorough understanding of its synthesis, isolation, and

analysis is crucial for further research into its mechanism of action and for the potential

development of novel pest management strategies based on pheromone disruption. Further

investigation into the specific olfactory receptors and signaling pathways in Attagenus

megatoma will undoubtedly provide deeper insights into the intricate world of insect

chemoreception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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